Comparative Neuroprotective Activity in Glutamate-Induced Excitotoxicity Model
A direct head-to-head comparison in a primary rat cortical cell model assessed neuroprotective activity against glutamate-induced excitotoxicity. The target compound, 5-hydroxy-2-[2-(2-hydroxyphenyl)ethyl]chromone, and its analog, 5-hydroxy-2-(2-phenylethyl)chromone, both demonstrated significant neuroprotective activity. In contrast, flidersiachromone and 5-hydroxy-2-styrylchromone did not show this activity [1]. This finding confirms that the target compound is among the active members of this specific 2-(2-phenylethyl)chromone subset. However, the study does not provide quantitative data (e.g., IC50 values) to directly compare the potency of the target compound against the similarly active analog.
| Evidence Dimension | Neuroprotective activity against glutamate-induced neurotoxicity |
|---|---|
| Target Compound Data | Showed significant neuroprotective activity |
| Comparator Or Baseline | 5-hydroxy-2-(2-phenylethyl)chromone (active); flidersiachromone (inactive); 5-hydroxy-2-styrylchromone (inactive) |
| Quantified Difference | Not specified (qualitative assessment of significance) |
| Conditions | Primary cultures of rat cortical cells treated with glutamate |
Why This Matters
This confirms the compound's activity in a neuroprotection model and distinguishes it from inactive analogs, validating its selection over flidersiachromone or 5-hydroxy-2-styrylchromone for similar studies.
- [1] Yoon JS, Lee MK, Sung SH, Kim YC. Neuroprotective 2-(2-phenylethyl)chromones of Imperata cylindrica. J Nat Prod. 2006 Feb;69(2):290-1. View Source
